Cas no 2714-80-9 (N'-(4-Fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine)

• Product Name: N'-(4-Fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine
• CAS No: 2714-80-9
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 1004540
• PubChem ID: 3154218
• Update Time: 2025-04-20

N'-(4-Fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(4-Fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine
• (2-aminoethyl)[(4-fluorophenyl)methyl]amine
• FT-0683474
• I01-15361
• N-(4-Fluor-benzyl)-aethylendiamin
• N'-(4-Fluor-benzyl)-N,N-dimethyl-aethylendiamin
• N-(4-FLUOROBENZYL)ETHANE-1,2-DIAMINE
• N-(4-fluorobenzyl)ethylenediamine
• N-(4-fluoro-benzyl)-ethylenediamine
• N'-(4-fluoro-benzyl)-N,N-dimethyl-ethylenediamine
• N,N-Dimethyl-N'-< 4-fluor-benzyl> -aethylendiamin
• SBB051113
• SureCN1568357
• CS-0250202
• SCHEMBL16268751
• [2-(dimethylamino)ethyl][(4-fluorophenyl)methyl]amine
• CAA71480
• 2714-80-9
• G27647
• N'-(4-fluorobenzyl)-N,N-dimethylethane-1,2-diamine
• STK127852
• EN300-50080
• N1-(4-Fluorobenzyl)-N2,N2-dimethylethane-1,2-diamine
• AKOS000129346
• Z86135322
• N-[(4-fluorophenyl)methyl]-N',N'-dimethylethane-1,2-diamine

• MDL： MFCD03856641
• Inchi： 1S/C11H17FN2/c1-14(2)8-7-13-9-10-3-5-11(12)6-4-10/h3-6,13H,7-9H2,1-2H3
• InChI Key： DMHLMOUPTLMAJF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCN(C)C

Computed Properties

• Exact Mass: 196.138
• Monoisotopic Mass: 196.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

N'-(4-Fluoro-benzyl)-N,N-dimethyl-ethane-1,2-diamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT